Cas no 2098088-88-9 (3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one)

• Product Name: 3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one
• CAS No: 2098088-88-9
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 5728503
• PubChem ID: 121201996
• Update Time: 2025-05-24

3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]propan-1-one
• 3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one
• 2098088-88-9
• AKOS026710172
• starbld0022679
• F1907-5798
• 1-Propanone, 3-chloro-1-[3-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]-

• Inchi： 1S/C12H18ClN3O/c1-15-8-5-11(14-15)10-3-2-7-16(9-10)12(17)4-6-13/h5,8,10H,2-4,6-7,9H2,1H3
• InChI Key： BKJNMZXDYQKQOT-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC(C2C=CN(C)N=2)C1)=O

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 437.6±45.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one

3-Chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one: A Comprehensive Overview

The compound 3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one, with CAS No 2098088889, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a chloro group, a piperidine ring, and a pyrazole moiety. These elements contribute to its diverse chemical and biological properties, making it a valuable subject for research and potential applications in drug development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of the pyrazole ring in this compound suggests that it may exhibit similar bioactivity, particularly in inhibiting key enzymes or signaling pathways involved in diseases like cancer and neurodegenerative disorders.

The piperidine ring in the molecule adds another layer of complexity to its structure. Piperidine derivatives are known for their versatility in organic synthesis and their ability to form hydrogen bonds, which can enhance bioavailability and target binding affinity. This makes the compound an attractive candidate for further exploration in drug design.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory conditions. Recent research has demonstrated that certain chlorinated compounds with similar structural motifs have shown promising results in inhibiting specific kinases, such as Aurora kinases and CDKs.

In addition to its pharmacological potential, the compound's synthesis has been optimized through advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also reduced the environmental impact of its production, aligning with the principles of green chemistry.

From a structural perspective, the molecule's propanone group plays a crucial role in stabilizing the overall structure through conjugation effects. This group also enhances the molecule's lipophilicity, which is an essential property for drug candidates aiming to cross cellular membranes effectively.

Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various biological targets with high accuracy. Molecular docking studies have revealed that the compound exhibits strong binding interactions with several therapeutic targets, including histone deacetylases (HDACs) and proteasomes.

The combination of these structural features and biological activities positions this compound as a promising lead for further drug discovery efforts. Its unique profile makes it a valuable addition to libraries of compounds screened for potential therapeutic applications.

In conclusion, 3-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one represents a compelling example of how structural diversity can lead to novel biological activities. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point in both academic and industrial settings.